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For Researchers, Scientists, and Drug Development Professionals

The dry period in dairy cows is a critical phase for both the elimination of existing

intramammary infections and the prevention of new ones. The selection of an appropriate

antibiotic for dry cow therapy is a key determinant of udder health and future milk production.

This guide provides an objective comparison of two commonly used antibiotics, cefalonium
hydrate and cloxacillin, for this purpose. The information presented is based on experimental

data from published clinical trials to assist researchers, scientists, and drug development

professionals in their understanding and decision-making processes.

Performance and Efficacy: A Data-Driven
Comparison
Clinical trials have been conducted to evaluate the efficacy of cefalonium hydrate and

cloxacillin in dry cow therapy. The primary endpoints in these studies typically include the

bacteriological cure rate of existing infections, the rate of new intramammary infections during

the dry period, and the impact on post-calving somatic cell count (SCC).

A key comparative field trial in Australian dairy herds found no significant difference between

cefalonium and cloxacillin in the cure rates for infections caused by major mastitis pathogens

such as Staphylococcus aureus, Streptococcus agalactiae, and Streptococcus uberis.[1]

However, quarters treated with cefalonium showed a significantly higher cure rate for infections

caused by the combination of Corynebacterium bovis and Staphylococcus epidermidis (80.3%
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vs. 70.7%).[1][2] In the same study, there was no significant difference in the incidence of new

infections or clinical mastitis in the first 7 days after calving between the two treatment groups.

[1][2]

Another study comparing three dry-cow antibiotic formulations found that quarters treated with

cefalonium had significantly lower mean somatic cell counts (SCC) on day 7 post-calving

compared to those treated with cloxacillin alone (189.9 x 10³ cells/ml vs. 388.7 x 10³ cells/ml).

[3][4] However, by days 28-35 post-calving, the SCC were similar between the treatment

groups.[3][4]

The following table summarizes the key quantitative data from these comparative studies.
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Efficacy
Parameter

Cefalonium
Hydrate

Cloxacillin
Study
Population

Key Findings

Bacteriological

Cure Rate

(Combined C.

bovis & S.

epidermidis)

80.3% 70.7%
Australian dairy

cows

Cefalonium

demonstrated a

significantly

higher cure rate

for this

combination of

pathogens.[1][2]

Bacteriological

Cure Rate (S.

aureus, S.

agalactiae, S.

uberis)

No significant

difference

No significant

difference

Australian dairy

cows

Both antibiotics

showed similar

efficacy against

these major

mastitis

pathogens.[1]

New Infection

Rate (Post-

calving)

No significant

difference

No significant

difference

Australian dairy

cows

No significant

difference was

observed in the

rate of new

infections after

calving.[1]

Somatic Cell

Count (Day 7

Post-calving)

189.9 x 10³

cells/ml

388.7 x 10³

cells/ml

New Zealand

dairy cows

Cefalonium-

treated quarters

had a

significantly

lower SCC at 7

days post-

calving.[3][4]

Somatic Cell

Count (Days 28-

35 Post-calving)

Similar to

cloxacillin group

Similar to

cefalonium group

New Zealand

dairy cows

The initial

difference in

SCC was not

maintained later

in the lactation

period.[3][4]
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Experimental Methodologies
The following table outlines the experimental protocols of the key clinical trials cited in this

guide, providing insight into the methodologies used to generate the comparative data.

Protocol Component Shephard et al., 2004[1] Parkinson et al., 2000[3]

Study Design Treatment-control trial Randomized allocation

Animal Selection

Cows with high somatic cell

counts in milk from eight

Australian dairy farms.

493 cows from 6 spring-calving

dairy herds in New Zealand,

selected based on the SAMM

plan for intramammary

antibiotic therapy at drying off.

Treatment Groups
1. Cefalonium at drying off2.

Cloxacillin at drying off

1. Cloxacillin plus ampicillin

(10-week action)2. Cefalonium

(10-week action)3. Cloxacillin

alone (7-week action)

Sample Collection

Milk samples from infected

quarters were collected at

drying off and immediately

after calving for bacteriological

culture. Milk samples were

also collected from cases of

clinical mastitis within the first

7 days post-calving on four of

the farms.

Milk samples were collected

from individual quarters at

drying off and at 7 and 28-35

days after calving for SCC

determination. Bacteriology

was performed on milk

samples from cows that

developed mastitis within the

first 10 days after calving.

Outcome Measures

Bacteriological cure rate, new

infection rate, somatic cell

count from the first two herd

tests after calving, and

incidence of clinical mastitis in

the first 7 days after calving.

Incidence of mastitis during the

dry period and within 10 days

of calving, and milk somatic

cell counts at 7 and 28-35

days post-calving.
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Visualizing the Research Process and Mechanism of
Action
To further elucidate the methodologies and biological context, the following diagrams are

provided.
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Experimental Workflow for Dry Cow Therapy Trials

Animal Selection

Randomization

Treatment Administration

Drying Off

Post-Calving Monitoring

Sample Collection
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Efficacy Evaluation

Click to download full resolution via product page

Caption: Generalized workflow for clinical trials evaluating dry cow therapy.
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Both cefalonium and cloxacillin belong to the beta-lactam class of antibiotics. Their mechanism

of action involves the inhibition of bacterial cell wall synthesis.

Mechanism of Action of Beta-Lactam Antibiotics

Beta-Lactam Antibiotic

Penicillin-Binding Proteins (PBPs)

Binds to

Transpeptidation Reaction

Inhibits

Cell Wall Synthesis

Is a key step in

Bacterial Cell Lysis

Inhibition leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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